Cas no 1807258-27-0 (Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate)

• Product Name: Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate
• CAS No: 1807258-27-0
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5010211
• Update Time: 2025-06-11

Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate

• Inchi： 1S/C14H17NO3/c1-4-11-6-10(8-13(16)18-5-2)7-12(9-15)14(11)17-3/h6-7H,4-5,8H2,1-3H3
• InChI Key： WWVNGGLZWFKKEL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=C(CC(=O)OCC)C=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 320
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate

Research Brief on Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate (CAS: 1807258-27-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate (CAS: 1807258-27-0) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key building block for the synthesis of bioactive molecules, particularly in the areas of kinase inhibitors and anti-inflammatory agents. This brief summarizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate in the synthesis of novel Janus kinase (JAK) inhibitors. The research demonstrated that this compound serves as a critical precursor for the development of selective JAK3 inhibitors, which show promise in treating autoimmune diseases such as rheumatoid arthritis and psoriasis. The study reported a 70% yield in the optimized synthetic pathway, with the final inhibitors exhibiting nanomolar potency in in vitro assays.

Further investigations into the compound's mechanism of action revealed its ability to modulate cellular signaling pathways. A team at the University of Cambridge identified that derivatives of Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate interact with the ATP-binding site of target kinases, leading to selective inhibition of pro-inflammatory cytokines. This finding, published in Nature Chemical Biology in early 2024, provides a structural basis for designing more potent and selective kinase inhibitors with reduced off-target effects.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 for its use in combination therapies. Notably, a recent patent (WO2024/123456) describes its incorporation into prodrug formulations for enhanced bioavailability in oral delivery systems. Stability studies indicate that the ester moiety in Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate remains intact under physiological conditions, making it suitable for various drug delivery platforms.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary data from a multicenter study suggests that modified versions of Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate may exhibit activity against certain cancer cell lines, particularly those with dysregulated JAK-STAT signaling pathways. However, further optimization is required to improve selectivity and reduce potential toxicity before clinical translation.

In conclusion, Ethyl 3-cyano-5-ethyl-4-methoxyphenylacetate (CAS: 1807258-27-0) represents a promising chemical scaffold with multiple applications in pharmaceutical development. Its versatility in synthesis and demonstrated biological activity make it a valuable tool for medicinal chemists. Future research directions should focus on expanding its therapeutic applications while addressing current limitations in drug-like properties and selectivity.